p38alpha-IN-4 p38alpha-IN-4 p38alpha-IN-4 is a reversible p38alpha MAP kinase inhibitor.
Brand Name: Vulcanchem
CAS No.: 1006378-90-0
Catalog No.: VC1076949
InChI: InChI=1S/C21H14F2N2O/c1-13-4-2-3-5-15(13)21-20-18(9-11-25(21)26)16(8-10-24-20)17-7-6-14(22)12-19(17)23/h2-12H,1H3
SMILES: [O-][N+]1=C(C2=CC=CC=C2C)C3=NC=CC(C4=CC=C(F)C=C4F)=C3C=C1
Molecular Formula: C21H14F2N2O
Molecular Weight: 348.35


* For research use only. Not for human or veterinary use.

CAS No.: 1006378-90-0


Catalog No.: VC1076949

Molecular Formula: C21H14F2N2O

Molecular Weight: 348.35

Purity: >98% (or refer to the Certificate of Analysis)

p38alpha-IN-4 - 1006378-90-0

CAS No. 1006378-90-0
Product Name p38alpha-IN-4
IUPAC Name 4-(2,4-Difluorophenyl)-8-(2-methylphenyl)-1,7-naphthyridine-7-oxide
Synonyms p38alpha-IN-4; p38alpha IN 4; p38alphaIN4; p38alpha inhibitor 4; p38alpha-inhibitor-4; p38 MAP Kinase Inhibitor XI;
Molecular Formula C21H14F2N2O
Molecular Weight 348.35
InChI InChI=1S/C21H14F2N2O/c1-13-4-2-3-5-15(13)21-20-18(9-11-25(21)26)16(8-10-24-20)17-7-6-14(22)12-19(17)23/h2-12H,1H3
SMILES [O-][N+]1=C(C2=CC=CC=C2C)C3=NC=CC(C4=CC=C(F)C=C4F)=C3C=C1
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description p38alpha-IN-4 is a reversible p38alpha MAP kinase inhibitor.
References 1: Novoselova EG, Glushkova OV, Khrenov MO, Parfenyuk SB, Lunin SM, Vinogradova EV, Novoselova TV, Fesenko EE. Involvement of the p38 MAPK signaling cascade in stress response of RAW 264.7 macrophages. Dokl Biol Sci. 2017 Sep;476(1):203-205. doi: 10.1134/S0012496617050015. Epub 2017 Nov 4. PubMed PMID: 29101623.
2: Chang C, Zhao W, Luo Y, Xi L, Chen S, Zhao C, Wang G, Guo J, Xu C. Serine peptidase inhibitor Kazal type I (SPINK1) promotes BRL-3A cell proliferation via p38, ERK, and JNK pathways. Cell Biochem Funct. 2017 Aug;35(6):339-348. doi: 10.1002/cbf.3288. PubMed PMID: 28845526.
3: Wang Y, Jia X, Wang Q, Ye M, Lu Y, Zhang J, Chen S, Li Y, Wu J, Xie C. [Protection of Rho-associated protein kinase inhibitor Y-27632 in MRL/lpr mice]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2017 Jul;33(7):875-880. Chinese. PubMed PMID: 28712392.
4: Zhang X, Zhou Z, Li M, Gao Y, Sun X, Gao Y. [Recombinant HBcAg promotes secretion of IL-15 in myeloid dendritic cells via p38MAPK signaling pathway]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2017 Mar;33(3):289-294. Chinese. PubMed PMID: 28274303.
5: Li C, Li L, Lin B, Fang Y, Yang H, Liu H, Xi Z. Tris (1,3-dichloro-2-propyl) phosphate induces toxicity by stimulating CaMK2 in PC12 cells. Environ Toxicol. 2017 Jun;32(6):1784-1791. doi: 10.1002/tox.22401. Epub 2017 Feb 9. PubMed PMID: 28181390.
6: Han L, Luo Y, Wu W, Wang Y, Ma S. [Blocking p38MAPK pathway inhibits the proliferation of OT-II cells mediated by splenic dendritic cells]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2016 Mar;32(3):289-93. Chinese. PubMed PMID: 26927543.
7: Xi F, Liu Y, Wang X, Kong W, Zhao F. LYATK1 potently inhibits LPS-mediated pro-inflammatory response. Biochem Biophys Res Commun. 2016 Jan 29;470(1):1-8. doi: 10.1016/j.bbrc.2015.11.090. Epub 2015 Nov 24. PubMed PMID: 26620228.
8: Mi Y, Xiao C, Du Q, Wu W, Qi G, Liu X. Momordin Ic couples apoptosis with autophagy in human hepatoblastoma cancer cells by reactive oxygen species (ROS)-mediated PI3K/Akt and MAPK signaling pathways. Free Radic Biol Med. 2016 Jan;90:230-42. doi: 10.1016/j.freeradbiomed.2015.11.022. Epub 2015 Nov 22. PubMed PMID: 26593748.
9: Liu Z, Zhang B, Wang XB, Li Y, Xi RG, Han F, Li WP, Fu L, Li Z, Jin F. Hypertonicity contributes to seawater aspiration-induced lung injury: Role of hypoxia-inducible factor 1α. Exp Lung Res. 2015;41(6):301-15. doi: 10.3109/01902148.2015.1030803. Epub 2015 Jul 7. PubMed PMID: 26151308.
10: Li Y, Cao Y, Zeng Z, Liang M, Xue Y, Xi C, Zhou M, Jiang W. Angiotensin-converting enzyme 2/angiotensin-(1-7)/Mas axis prevents lipopolysaccharide-induced apoptosis of pulmonary microvascular endothelial cells by inhibiting JNK/NF-κB pathways. Sci Rep. 2015 Feb 3;5:8209. doi: 10.1038/srep08209. PubMed PMID: 25644821; PubMed Central PMCID: PMC4314638.
11: Wang F, Zhou H, Du Z, Chen X, Zhu F, Wang Z, Zhang Y, Lin L, Qian M, Zhang X, Li X, Hao A. Cytoprotective effect of melatonin against hypoxia/serum deprivation-induced cell death of bone marrow mesenchymal stem cells in vitro. Eur J Pharmacol. 2015 Feb 5;748:157-65. doi: 10.1016/j.ejphar.2014.09.033. Epub 2014 Sep 30. PubMed PMID: 25281200.
12: Guo J, Zhou X, Chen Y, Bai M, Yang X, Zhao K, Hao W, Wei W, Zhang Y. mGluR3 promotes proliferation of human embryonic cortical neural progenitor cells by activating ERK1/2 and JNK2 signaling pathway in vitro. Cell Mol Biol (Noisy-le-grand). 2014 Sep 6;60(2):42-9. PubMed PMID: 25198581.
13: Song WY, Xu GH, Zhang GJ. [Effect of Actinidia chinensis planch polysaccharide on the growth and apoptosis, and p-p38 expression in human gastric cancer SGC-7901 cells]. Zhongguo Zhong Xi Yi Jie He Za Zhi. 2014 Mar;34(3):329-33. Chinese. PubMed PMID: 24758086.
14: Huang Q, Lan F, Wang X, Yu Y, Ouyang X, Zheng F, Han J, Lin Y, Xie Y, Xie F, Liu W, Yang X, Wang H, Dong L, Wang L, Tan J. IL-1β-induced activation of p38 promotes metastasis in gastric adenocarcinoma via upregulation of AP-1/c-fos, MMP2 and MMP9. Mol Cancer. 2014 Jan 31;13:18. doi: 10.1186/1476-4598-13-18. PubMed PMID: 24479681; PubMed Central PMCID: PMC3937117.
15: Xu Y, Che H, Liu M, Ke T, Ma Y, Chen J, Hao X. [Changes and regulatory mechanism of tight junction proteins in in vitro model of lead-induced blood-brain barrier injury]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2013 Nov;29(11):1141-6. Chinese. PubMed PMID: 24200059.
16: Zhao H, Hou M, Wei L, Mu P, Song H, Yang P. [Mechanism of carbon monoxide affecting the expression of cellular adhesion molecule under stimulation of inflammatory cytokines to human gingival fibroblasts]. Hua Xi Kou Qiang Yi Xue Za Zhi. 2013 Aug;31(4):420-4. Chinese. PubMed PMID: 23991586.
17: Wang F, Liu S, Xi S, Yan L, Wang H, Song Y, Sun G. Arsenic induces the expressions of angiogenesis-related factors through PI3K and MAPK pathways in SV-HUC-1 human uroepithelial cells. Toxicol Lett. 2013 Oct 9;222(3):303-11. doi: 10.1016/j.toxlet.2013.08.008. Epub 2013 Aug 19. PubMed PMID: 23968725.
18: Xi Y, Tan K, Brumwell AN, Chen SC, Kim YH, Kim TJ, Wei Y, Chapman HA. Inhibition of epithelial-to-mesenchymal transition and pulmonary fibrosis by methacycline. Am J Respir Cell Mol Biol. 2014 Jan;50(1):51-60. doi: 10.1165/rcmb.2013-0099OC. PubMed PMID: 23944988; PubMed Central PMCID: PMC3930932.
19: Karabiyikoglu M, Hua Y, Keep RF, Xi G. Geldanamycin treatment during cerebral ischemia/reperfusion attenuates p44/42 mitogen-activated protein kinase activation and tissue damage. Acta Neurochir Suppl. 2013;118:39-43. doi: 10.1007/978-3-7091-1434-6_6. PubMed PMID: 23564101.
20: Meng Z, Yan C, Deng Q, Gao DF, Niu XL. Curcumin inhibits LPS-induced inflammation in rat vascular smooth muscle cells in vitro via ROS-relative TLR4-MAPK/NF-κB pathways. Acta Pharmacol Sin. 2013 Jul;34(7):901-11. doi: 10.1038/aps.2013.24. Epub 2013 May 6. PubMed PMID: 23645013; PubMed Central PMCID: PMC4002611.

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume

Molecular Mass Calculator

18.0152 g/mol